Cas no 2416237-53-9 (rac-1-(1s,3s)-3-(methylsulfanyl)cyclobutylmethanamine hydrochloride, cis)
rac-1-(1s,3s)-3-(methylsulfanyl)cyclobutylmethanamine hydrochloride, cis Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanemethanamine, 3-(methylthio)-, hydrochloride (1:1), cis-
- rac-1-(1s,3s)-3-(methylsulfanyl)cyclobutylmethanamine hydrochloride, cis
-
- Inchi: 1S/C6H13NS.ClH/c1-8-6-2-5(3-6)4-7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;
- InChI Key: GIRUFUPVZZDLMV-KNCHESJLSA-N
- SMILES: C([C@H]1C[C@@H](SC)C1)N.Cl
rac-1-(1s,3s)-3-(methylsulfanyl)cyclobutylmethanamine hydrochloride, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26667981-1g |
rac-1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine hydrochloride, cis |
2416237-53-9 | 95% | 1g |
$943.0 | 2023-11-13 | |
| Enamine | EN300-26667981-5g |
rac-1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine hydrochloride, cis |
2416237-53-9 | 95% | 5g |
$2732.0 | 2023-11-13 | |
| Enamine | EN300-26667981-10g |
rac-1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine hydrochloride, cis |
2416237-53-9 | 95% | 10g |
$4052.0 | 2023-11-13 | |
| Enamine | EN300-26667981-0.05g |
rac-1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine hydrochloride |
2416237-53-9 | 95.0% | 0.05g |
$218.0 | 2025-03-20 | |
| Enamine | EN300-26667981-0.1g |
rac-1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine hydrochloride |
2416237-53-9 | 95.0% | 0.1g |
$326.0 | 2025-03-20 | |
| Enamine | EN300-26667981-0.25g |
rac-1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine hydrochloride |
2416237-53-9 | 95.0% | 0.25g |
$466.0 | 2025-03-20 | |
| Enamine | EN300-26667981-0.5g |
rac-1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine hydrochloride |
2416237-53-9 | 95.0% | 0.5g |
$735.0 | 2025-03-20 | |
| Enamine | EN300-26667981-1.0g |
rac-1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine hydrochloride |
2416237-53-9 | 95.0% | 1.0g |
$943.0 | 2025-03-20 | |
| Enamine | EN300-26667981-2.5g |
rac-1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine hydrochloride |
2416237-53-9 | 95.0% | 2.5g |
$1848.0 | 2025-03-20 | |
| Enamine | EN300-26667981-5.0g |
rac-1-[(1s,3s)-3-(methylsulfanyl)cyclobutyl]methanamine hydrochloride |
2416237-53-9 | 95.0% | 5.0g |
$2732.0 | 2025-03-20 |
rac-1-(1s,3s)-3-(methylsulfanyl)cyclobutylmethanamine hydrochloride, cis Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on rac-1-(1s,3s)-3-(methylsulfanyl)cyclobutylmethanamine hydrochloride, cis
Introduction to Rac-1-(1S,3S)-3-(Methylsulfanyl)cyclobutylmethanamine Hydrochloride, cis (CAS No. 2416237-53-9)
Rac-1-(1S,3S)-3-(Methylsulfanyl)cyclobutylmethanamine Hydrochloride, cis (CAS No. 2416237-53-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Cis-MSCBM-HCl, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements related to this compound.
The chemical structure of Rac-1-(1S,3S)-3-(Methylsulfanyl)cyclobutylmethanamine Hydrochloride, cis is defined by a cyclobutyl ring substituted with a methylsulfanyl group and an amine functionality. The presence of the hydrochloride salt form ensures its solubility in aqueous media, which is crucial for its application in biological systems. The stereochemistry of the compound, specifically the cis configuration, plays a significant role in its biological activity and pharmacokinetic properties.
The synthesis of Cis-MSCBM-HCl involves several steps that require precise control over reaction conditions to achieve the desired stereochemistry. One common approach involves the reaction of 1-(1S,3S)-3-(methylsulfanyl)cyclobutylmethanol with hydrogen chloride gas to form the hydrochloride salt. Alternatively, the amine can be synthesized through reductive amination of the corresponding ketone or aldehyde. Recent advancements in asymmetric synthesis have also led to more efficient and selective methods for producing this compound with high enantiomeric purity.
In terms of pharmacological properties, Rac-1-(1S,3S)-3-(Methylsulfanyl)cyclobutylmethanamine Hydrochloride, cis has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in relation to serotonin and dopamine receptors. This makes it a candidate for further investigation in the treatment of neurological disorders such as depression and anxiety.
Recent research has also explored the potential of Cis-MSCBM-HCl in neuroprotective and anti-inflammatory contexts. In vitro studies have shown that it can reduce oxidative stress and inhibit inflammatory cytokine production in neuronal cells. These findings suggest that it may have therapeutic applications in neurodegenerative diseases like Alzheimer's and Parkinson's disease.
The safety profile of Rac-1-(1S,3S)-3-(Methylsulfanyl)cyclobutylmethanamine Hydrochloride, cis is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, more extensive studies are needed to fully understand its long-term effects and potential side effects.
In conclusion, Rac-1-(1S,3S)-3-(Methylsulfanyl)cyclobutylmethanamine Hydrochloride, cis (CAS No. 2416237-53-9) is a compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an interesting target for further investigation into its therapeutic applications. As research continues to advance, it is likely that new insights will emerge regarding its mechanisms of action and potential uses in treating various diseases.
2416237-53-9 (rac-1-(1s,3s)-3-(methylsulfanyl)cyclobutylmethanamine hydrochloride, cis) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)